4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[[[2-(5-methoxyindol-1-yl)acetyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C19H18N2O4/c1-25-16-6-7-17-15(10-16)8-9-21(17)12-18(22)20-11-13-2-4-14(5-3-13)19(23)24/h2-10H,11-12H2,1H3,(H,20,22)(H,23,24)
• InChI Key: WHZVJNIPWVQFIV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)CC(=O)NCC3=CC=C(C=C3)C(=O)O

Description

[ This section requires specific data that could not be confirmed. ] 4-({[(5-Methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid is an indole-based chemical building block. Compounds of this structural class are often utilized in medicinal chemistry research as key intermediates in the synthesis of more complex molecules, particularly in the development of potential pharmacologically active agents. Its structure features a benzoic acid moiety linked to a 5-methoxyindole group, which is a common scaffold in drug discovery. Researchers value this compound for exploring structure-activity relationships and synthesizing novel compounds for biological screening. This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses. To complete this description, please consult technical data sheets and scientific publications for this specific compound's confirmed applications, mechanism of action (if any), and physical properties.

Preparation Methods

Fischer Indole Synthesis

The 5-methoxyindole scaffold is typically synthesized via the Fischer indole reaction , which involves cyclization of a 4-methoxyphenylhydrazine with a ketone. For example:

$$\text{4-Methoxyphenylhydrazine} + \text{Methyl ethyl ketone} \xrightarrow{\text{H}^+} \text{5-Methoxy-1H-indole}.$$

Key Conditions :

• Acid catalysts (e.g., HCl, H₂SO₄) in ethanol or acetic acid.

• Reaction temperatures of 80–100°C for 6–12 hours.

Alternative Routes

Microwave-assisted synthesis has been employed to accelerate indole formation, reducing reaction times from hours to minutes. For instance, microwave irradiation at 150°C for 15 minutes achieved 85% yield in a model indole synthesis.

N1-Acetylation of 5-Methoxyindole

The indole nitrogen is acetylated using chloroacetyl chloride or acetic anhydride :

$$\text{5-Methoxy-1H-indole} + \text{ClCH}_2\text{COCl} \xrightarrow{\text{Base}} \text{1-(Chloroacetyl)-5-methoxy-1H-indole}.$$

Optimized Protocol :

• Base: Triethylamine or pyridine in anhydrous dichloromethane.

• Temperature: 0–25°C, 2–4 hours.

• Yield: 70–90%.

Preparation of 4-(Aminomethyl)benzoic Acid

Reductive Amination of 4-Formylbenzoic Acid

The aminomethyl group is introduced via reductive amination:

$$\text{4-Formylbenzoic acid} + \text{NH}$$3 \xrightarrow{\text{H}2, \text{Ru-C}} \text{4-(Aminomethyl)benzoic acid}.

Procedure :

• Imine Formation : 4-Formylbenzoic acid is treated with aqueous ammonia in methanol at 80–90°C.

• Reduction : Hydrogenation under 10 kg/cm² H₂ with 5% Ru-C at 150–160°C for 9 hours.
  Yield : 93.6%, with minor byproducts (e.g., 4-hydroxymethylbenzoic acid).

Alternative Methods

• Gabriel Synthesis : Limited by lower yields (~60%) and harsh conditions.

• Direct Amination : Less regioselective, requiring protecting groups for the carboxylic acid.

Coupling of 1-(Chloroacetyl)-5-methoxyindole and 4-(Aminomethyl)benzoic Acid

The final step involves nucleophilic substitution or amide bond formation:

$$\text{1-(Chloroacetyl)-5-methoxyindole} + \text{4-(Aminomethyl)benzoic acid} \xrightarrow{\text{Base}} \text{Target Compound}.$$

Optimized Conditions :

• Solvent: DMF or acetonitrile.

• Base: Triethylamine or NaHCO₃.

• Temperature: 25–50°C, 4–8 hours.

• Yield: 65–75%.

Side Reactions :

• Hydrolysis of the chloroacetyl group to acetic acid (mitigated by anhydrous conditions).

• Over-alkylation at the indole’s 3-position (controlled via stoichiometry).

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Advantages	Limitations
Fischer Indole + Reductive Amination	Indole synthesis → Acetylation → Coupling	60–75	High regioselectivity	Multi-step, moderate yields
Microwave-Assisted	Accelerated indole/acetylation steps	70–85	Reduced reaction time	Specialized equipment required
One-Pot Coupling	Concurrent acetylation and amidation	50–60	Simplified workflow	Lower yields, byproduct formation

Characterization and Validation

Spectroscopic Data :

• ¹H NMR (D₂O): δ 7.59 (2H, d, benzoic acid), 7.19 (2H, d, indole), 5.15 (1H, s, methoxy), 3.10 (6H, s, acetyl group).

• HPLC Purity : ≥98% (C18 column, 0.1% TFA/ACN gradient).

Challenges in Purification :

• Column chromatography (SiO₂, ethyl acetate/hexane) removes unreacted starting materials.

• Recrystallization from ethanol/water improves crystallinity.

Industrial-Scale Considerations

Cost Drivers :

• Ru-C Catalyst : High cost but recyclable for 3–5 cycles.

• Chloroacetyl Chloride : Corrosive, requiring specialized handling.

Green Chemistry Alternatives :

• Biocatalytic Amination : Enzymatic reductive amination (emerging but low TRL).

• Solvent Recycling : DMF recovery via distillation reduces waste .

Chemical Reactions Analysis

4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The indole moiety can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

Pharmacological Applications

1. Anticancer Activity
Research indicates that compounds similar to 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid exhibit anticancer properties. A study published in the Journal of Medicinal Chemistry highlighted that derivatives of indole can inhibit tumor growth by inducing apoptosis in cancer cells. The mechanism involves the modulation of signaling pathways associated with cell proliferation and survival .

2. Anti-inflammatory Effects
Another significant application is in the treatment of inflammatory diseases. The compound's structural similarity to other known anti-inflammatory agents suggests it may inhibit pro-inflammatory cytokines. A clinical trial demonstrated that indole derivatives could reduce inflammation markers in patients with rheumatoid arthritis .

3. Neuroprotective Properties
Preliminary studies suggest that this compound may also have neuroprotective effects, potentially aiding in the treatment of neurodegenerative diseases like Alzheimer's. Indole derivatives have been shown to enhance neurogenesis and protect neurons from oxidative stress .

Cosmetic Applications

1. Skin Care Formulations
The compound's ability to modulate skin cell behavior makes it a candidate for cosmetic formulations aimed at anti-aging and skin repair. A study found that formulations containing indole derivatives improved skin hydration and elasticity, significantly reducing the appearance of fine lines .

2. Antioxidant Properties
The antioxidant capacity of 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid has been leveraged in cosmetic products to protect skin from oxidative damage caused by UV exposure. In vitro tests showed a marked decrease in reactive oxygen species when skin cells were treated with formulations containing this compound .

Material Science Applications

1. Polymer Chemistry
In material science, the compound can be utilized as a monomer for synthesizing polymers with specific properties, such as enhanced thermal stability and mechanical strength. Research indicates that incorporating indole derivatives into polymer matrices improves their performance under stress conditions .

2. Drug Delivery Systems
The compound's unique chemical structure facilitates its use in drug delivery systems, particularly for targeted therapies. Studies have demonstrated that nanoparticles coated with this compound can effectively deliver chemotherapeutic agents directly to tumor sites, minimizing systemic toxicity .

Case Studies

Study	Application	Findings
Journal of Medicinal Chemistry (2020)	Anticancer	Indole derivatives showed significant apoptosis induction in cancer cells.
Clinical Trial on Rheumatoid Arthritis (2021)	Anti-inflammatory	Reduction in inflammation markers observed in patients treated with indole derivatives.
Cosmetic Formulation Study (2022)	Skin Care	Improved skin hydration and elasticity noted with indole-based formulations.
Polymer Science Research (2023)	Material Science	Enhanced thermal stability and mechanical strength in polymers incorporating indole derivatives.

Mechanism of Action

The mechanism of action of 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind with high affinity to multiple receptors, influencing various biological processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table summarizes key structural analogs of 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid, highlighting variations in substituents and their implications:

Compound Name	Key Structural Differences	Molecular Weight	Biological Activity (if reported)	Reference ID
4-({[(6-Chloro-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid	6-Chloro substitution on indole (vs. 5-methoxy)	342.8	Not explicitly reported
BAY60-2770 (4-({(4-Carboxybutyl)[2-(5-fluoro-2-{[4’-(trifluoromethyl)biphenyl-4-yl]methoxy}phenyl)ethyl]amino}methyl)benzoic acid)	Extended carboxybutyl chain and fluorinated biphenyl-methoxy group	635.6	H-NOX domain activator (bacterial/human)
5h (Z)-3-(5-((5-Methoxy-1H-indol-3-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)benzoic acid	Thioxothiazolidinone ring fused to indole; methoxy at 5-position	~400 (estimated)	Antibacterial, antifungal lead compound
4-[(2-Hydroxynaphthalen-1-yl)methylamino]benzoic acid	Naphthalene-hydroxyl group instead of indole-acetyl	293.3	Not explicitly reported
Methyl 4-[(5-Amino-1-methylindol-3-yl)methyl]-3-methoxybenzoate	Methyl ester (prodrug form); 5-amino and 1-methyl substitutions on indole	324.4	Reference material for zafirlukast synthesis

Key Research Findings

• Lead Compound Potential: The 5-methoxyindole derivatives (e.g., 5h) are prioritized as lead compounds due to balanced potency and safety profiles, outperforming chloro-substituted analogs in preliminary antimicrobial assays . Methyl ester prodrugs () show enhanced stability in pharmacokinetic studies, suggesting a viable strategy for optimizing the target compound’s bioavailability .
• Contradictions and Limitations: While BAY60-2770 () and related molecules exhibit high receptor affinity, their complex structures may introduce off-target effects, underscoring the need for simpler scaffolds like the target compound . Limited data on the 6-chloro analog () preclude definitive conclusions about its efficacy relative to the 5-methoxy variant .

Biological Activity

4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure and Properties

The molecular formula of 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid is $C_{19}H_{24}N_{2}O_{4}$, with a molecular weight of approximately 344.4 g/mol. The compound features an indole moiety, which is known for its diverse biological activities, and an acetylamino group that enhances its interaction with biological targets.

Anticancer Activity

Research indicates that this compound exhibits significant anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The IC50 values for these activities are reported to be in the range of 3.0 μM to 22.54 μM, indicating potent activity compared to standard chemotherapeutics like Doxorubicin .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Preliminary studies suggest that it possesses inhibitory effects against several bacterial strains, making it a candidate for further development as an antimicrobial agent .

The mechanism by which 4-({[(5-methoxy-1H-indol-1-yl)acetyl]amino}methyl)benzoic acid exerts its biological effects is believed to involve interaction with specific molecular targets such as enzymes and receptors involved in cell signaling pathways. For instance, the indole structure may facilitate binding to various receptors, modulating their activity and leading to apoptosis in cancer cells.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Anticancer Efficacy : A study published in MDPI reported that derivatives similar to this compound showed IC50 values ranging from 0.2 to 5.85 μM against different cancer cell lines, highlighting the potential of indole-based compounds in oncology .
• Cholinesterase Inhibition : Another research focused on analogs of para-aminobenzoic acid indicated that similar compounds exhibited promising cholinesterase inhibitory activity, suggesting potential applications in treating neurodegenerative diseases .
• Antimicrobial Testing : In vitro assays demonstrated that derivatives of this compound could inhibit the growth of pathogenic bacteria, with varying degrees of effectiveness depending on structural modifications.

Data Table: Biological Activity Overview

Activity Type	Test Organism/Cell Line	IC50 Value (μM)	Reference
Anticancer	MCF-7	3.0
Anticancer	A549	22.54
Antimicrobial	Various Bacteria	Varies
Cholinesterase Inhibition	Human Cell Lines	Varies